Cas no 5077-96-3 (Propanedioic acid,2-decyl-, 1,3-diethyl ester)

Propanedioic acid,2-decyl-, 1,3-diethyl ester structure
5077-96-3 structure
Product Name:Propanedioic acid,2-decyl-, 1,3-diethyl ester
CAS No:5077-96-3
MF:C17H32O4
MW:300.433586120605
CID:369956
PubChem ID:252345
Update Time:2025-04-19

Propanedioic acid,2-decyl-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid,2-decyl-, 1,3-diethyl ester
    • diethyl 2-decylpropanedioate
    • DIETHYL N-DECYLMALONATE
    • decyl-malonic acid diethyl ester
    • Decyl-malonsaeure-diaethylester
    • diethyl decylmalonate
    • diethyl decylpropanedioate
    • 5077-96-3
    • NCIOpen2_003977
    • NSC-74090
    • diethyl 2-decylmalonate
    • Decylmalonic acid, diethyl ester
    • SCHEMBL9116048
    • DTXSID80291212
    • PAMYCOKKVLYDHI-UHFFFAOYSA-N
    • FT-0753571
    • NSC74090
    • AKOS017547772
    • Inchi： 1S/C17H32O4/c1-4-7-8-9-10-11-12-13-14-15(16(18)20-5-2)17(19)21-6-3/h15H,4-14H2,1-3H3
    • InChI Key： PAMYCOKKVLYDHI-UHFFFAOYSA-N
    • SMILES： O(CC)C(C(C(=O)OCC)CCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 300.23000
  • Monoisotopic Mass: 300.23005950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 15
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.60000
  • LogP: 4.25960

Propanedioic acid,2-decyl-, 1,3-diethyl ester Customs Data

  • HS CODE：2917190090
  • Customs Data：

    China Customs Code:

    2917190090

    Overview:

    2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Propanedioic acid,2-decyl-, 1,3-diethyl ester Related Literature

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